Cas no 2697-50-9 (1-Propanesulfonic acid,methyl ester)

• Product Name: 1-Propanesulfonic acid,methyl ester
• CAS No: 2697-50-9
• MF: C₄H₁₀O₃S
• MW: 138.185400485992
• CID: 273211
• PubChem ID: 17602
• Update Time: 2025-04-19

1-Propanesulfonic acid,methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Propanesulfonic acid,methyl ester
• methyl propane-1-sulfonate
• 1-METHOXYSULFONYLPROPANE
• AMY7723
• methylpropanesulfonate
• Methyl 1-propanesulfonate
• BRN 1903617
• DTXSID40181468
• SCHEMBL415726
• GBSRRQISIWGCNC-UHFFFAOYSA-N
• 2697-50-9
• 1-PROPANESULFONIC ACID, METHYL ESTER

• Inchi： 1S/C4H10O3S/c1-3-4-8(5,6)7-2/h3-4H2,1-2H3
• InChI Key： GBSRRQISIWGCNC-UHFFFAOYSA-N
• SMILES： S(CCC)(=O)(=O)OC

Computed Properties

• Exact Mass: 138.0351
• Monoisotopic Mass: 138.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8A^2
• XLogP3: 0.5

Experimental Properties

• Density: 1.133
• Boiling Point: 229.2°Cat760mmHg
• Flash Point: 92.4°C
• Refractive Index: 1.423
• PSA: 43.37